Cas no 1803566-73-5 (3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride)

• Product Name: 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride
• CAS No: 1803566-73-5
• CID: 4615660
• PubChem ID: 86812445
• Update Time: 2025-06-14

3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride

Comprehensive Overview of 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride (CAS No. 1803566-73-5)

3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride (CAS No. 1803566-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromophenyl group and an amine hydrochloride moiety enhances its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold due to its structural uniqueness and potential interactions with biological targets.

The compound's CAS number 1803566-73-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documents. Its molecular structure combines a 1,2,4-oxadiazole ring with a 3-bromophenyl substituent, which contributes to its stability and reactivity. The hydrochloride salt form improves its solubility, making it more suitable for experimental studies. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking studies, where 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride is often explored for its binding affinity to specific enzymes or receptors.

In the context of medicinal chemistry, this compound is frequently discussed in forums and publications focusing on small molecule inhibitors and therapeutic agents. Its potential applications span areas such as neurological disorders, inflammatory diseases, and cancer research. The bromine atom in its structure offers opportunities for further derivatization, a feature highly valued in structure-activity relationship (SAR) studies. Scientists are also investigating its role in proteomics and metabolomics, where it may serve as a tool compound for understanding cellular pathways.

From a synthetic perspective, 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride is synthesized through multi-step organic reactions, often involving cyclization and amination processes. The compound's purity and yield are critical factors, as they influence its performance in high-throughput screening (HTS) assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure. These methods ensure compliance with Good Laboratory Practices (GLP) and other regulatory standards.

The growing interest in personalized medicine and targeted therapies has further elevated the relevance of compounds like 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride. Its modular structure allows for customization, aligning with the demand for tailored drug candidates. Additionally, the compound's compatibility with green chemistry principles is being explored, as researchers seek sustainable synthesis routes to minimize environmental impact. This aligns with broader industry trends toward eco-friendly pharmaceuticals.

In summary, 3-(3-Bromophenyl)-1,2,4-oxadiazol-5-ylmethanamine Hydrochloride (CAS No. 1803566-73-5) represents a versatile and promising compound in modern scientific research. Its applications in drug discovery, biochemical assays, and molecular modeling underscore its importance. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and chemical biology.